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Compound of Interest

Tetraethylene glycol monomethyl!
Compound Name:

ether

Cat. No. B1677521

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and other key
physicochemical properties of tetraethylene glycol monomethyl ether (TEGMME). This
information is critical for its application in research, development, and manufacturing,
particularly in fields such as drug delivery, formulation science, and materials science where it
serves as a solvent, surfactant, and chemical intermediate.[1][2][3]

Physicochemical Data of Tetraethylene Glycol
Monomethyl Ether

The following table summarizes the key quantitative data for tetraethylene glycol
monomethyl ether, providing a clear comparison of its physical and chemical characteristics.
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Property

Value Unit

Conditions Reference(s)

Density

1.045 g/mL

at 25 °C 3]

1.065

g/cms3 Not Specified

[4]

Molecular Weight

208.25 g/mol

[4][5]

Chemical

Formula

CoH200s5 [4115]

Boiling Point

~275 °C

[2]

128

°C at 1 mmHg

Melting Point

-39 °C

[4]

Flash Point

>110 °C

Viscosity

Data on the
viscosity of pure
tetraethylene
glycol
monomethyl
ether at various
temperatures is
available and
shows a
decrease with
increasing
temperature. For
aqueous
solutions,
viscosity is a
function of both
composition and

temperature.[6]

[7]

Solubility

Fully miscible

with water and
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many organic
solvents.[1][2]

Experimental Protocols for Density Determination

The accurate determination of density is crucial for the proper use of tetraethylene glycol
monomethyl ether in various applications. Two common and reliable methods for determining
the density of liquids are detailed below.

Method 1: Density Determination using a Pychometer

This method relies on the precise measurement of the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance

Thermostatic bath

Thermometer

Procedure:

e Cleaning and Calibration:

o

Thoroughly clean the pycnometer with a suitable solvent and dry it completely.

[¢]

Determine and record the mass of the empty, dry pycnometer (mo).[8]

[¢]

Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a
specific temperature.

o

Place the filled pycnometer in a thermostatic bath to ensure the liquid reaches the desired
temperature.
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o Insert the stopper, allowing excess liquid to escape through the capillary, ensuring the
pycnometer is completely full.

o Dry the exterior of the pycnometer and measure its mass (ma).

o Calculate the exact volume of the pycnometer at the calibration temperature.

e Sample Measurement:
o Empty and dry the pycnometer.
o Fill the pycnometer with tetraethylene glycol monomethyl ether.[9]

o Bring the sample to the same temperature as the calibration and measure its mass (mz).

[9]
o Calculation:

o The density (p) of the sample is calculated using the following formula: p_sample = (mz -
mo) / V_pycnometer where V_pycnometer is the calibrated volume of the pycnometer.

Method 2: Density Determination using an Oscillating U-
tube Digital Density Meter (ASTM D4052)

This instrumental method provides rapid and highly accurate density measurements.[10][11]
Apparatus:

« Digital density meter with an oscillating U-tube

e Syringe or autosampler for sample injection

Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into a U-
shaped tube, which is then electronically excited to oscillate.[10] The instrument measures the
frequency of oscillation, which changes with the mass of the liquid in the tube. This frequency is
then converted to a density value using calibration data.[10]

Procedure:
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e Calibration:

o Calibrate the instrument according to the manufacturer's instructions, typically using dry air
and a standard liquid with a precisely known density (e.g., pure water).

e Sample Preparation and Injection:
o Ensure the sample of tetraethylene glycol monomethyl ether is free of air bubbles.

o Inject the sample into the oscillating U-tube using a syringe or an autosampler, ensuring
the tube is completely filled.[12]

¢ Measurement:

o The instrument will automatically bring the sample to the set temperature and measure the
oscillation period.

o The density is then calculated and displayed by the instrument's software.[12]
e Cleaning:

o After each measurement, the U-tube must be thoroughly cleaned with appropriate
solvents and dried to prevent cross-contamination.

Visualizations

The following diagrams illustrate the experimental workflow for density determination and the
structural properties of tetraethylene glycol monomethyl ether.
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Caption: Experimental workflows for determining the density of tetraethylene glycol
monomethyl ether.
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Caption: Relationship between the structure of TEGMME and its key properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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